Cas no 2225177-50-2 ((5-(Aminomethyl)pyridin-3-yl)boronic acid)
2225177-50-2 structure
Product Name:(5-(Aminomethyl)pyridin-3-yl)boronic acid
CAS No:2225177-50-2
MF:C6H9BN2O2
MW:151.958861112595
CID:4711424
Update Time:2023-08-16
(5-(Aminomethyl)pyridin-3-yl)boronic acid Chemical and Physical Properties
Names and Identifiers
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- (5-(Aminomethyl)pyridin-3-yl)boronic acid
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- Inchi: 1S/C6H9BN2O2/c8-2-5-1-6(7(10)11)4-9-3-5/h1,3-4,10-11H,2,8H2
- InChI Key: NKPJPLIAIHOUHV-UHFFFAOYSA-N
- SMILES: OB(C1=CN=CC(=C1)CN)O
Computed Properties
- Exact Mass: 152.0757077 g/mol
- Monoisotopic Mass: 152.0757077 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 79.4
- Molecular Weight: 151.96
(5-(Aminomethyl)pyridin-3-yl)boronic acid Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
2225177-50-2 ((5-(Aminomethyl)pyridin-3-yl)boronic acid) Related Products
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